Cas no 28648-89-7 (4,5'-Bipyrimidine)

• Product Name: 4,5'-Bipyrimidine
• CAS No: 28648-89-7
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 268815
• PubChem ID: 141428
• Update Time: 2025-04-19

4,5'-Bipyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5'-Bipyrimidine
• 4-pyrimidin-5-ylpyrimidine
• 28648-89-7
• SCHEMBL15827530
• DTXSID10182806

• Inchi： 1S/C8H6N4/c1-2-9-6-12-8(1)7-3-10-5-11-4-7/h1-6H
• InChI Key： LLXRHAKGKJMNRR-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 158.05938
• Monoisotopic Mass: 158.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 347.7°C at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.592
• PSA: 51.56